Cas no 1448049-50-0 (Ochratoxin A-D4)

• Product name: Ochratoxin A-D4
• CAS No: 1448049-50-0
• MF: C₂₀H₁₈ClNO₆
• MW: 407.837671756744
• CID: 4605422
• PubChem ID: 12313658

Ochratoxin A-D4 Chemical and Physical Properties

Names and Identifiers

• Ochratoxin A-D4
• Ochratoxin-A
• N-[[(3R)-5-Chloro-3,4-dihydro-8-hydroxy-3-(methyl-d3)-1-oxo-1H-2-benzopyran-7-yl-3-d]carbonyl]-L-phenylalanine

• Inchi： 1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15+/m1/s1/i1D3,10D
• InChI Key： RWQKHEORZBHNRI-ULNJQCCOSA-N
• SMILES： ClC1=CC(C(N[C@H](C(=O)O)CC2C=CC=CC=2)=O)=C(C2C(=O)O[C@]([2H])(C([2H])([2H])[2H])CC=21)O

Computed Properties

• Exact Mass: 403.0822650g/mol
• Monoisotopic Mass: 403.0822650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives